Cas no 2580230-97-1 (4-(5-{[(benzyloxy)carbonyl]amino}-3-methyl-1H-pyrazol-1-yl)benzoic acid)

• Product Name: 4-(5-{[(benzyloxy)carbonyl]amino}-3-methyl-1H-pyrazol-1-yl)benzoic acid
• CAS No: 2580230-97-1
• MF: C₁₉H₁₇N₃O₄
• MW: 351.355984449387
• CID: 6462103
• PubChem ID: 165890879
• Update Time: 2025-05-20

4-(5-{[(benzyloxy)carbonyl]amino}-3-methyl-1H-pyrazol-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27724743
• 2580230-97-1
• 4-(5-{[(benzyloxy)carbonyl]amino}-3-methyl-1H-pyrazol-1-yl)benzoic acid

• Inchi： 1S/C19H17N3O4/c1-13-11-17(20-19(25)26-12-14-5-3-2-4-6-14)22(21-13)16-9-7-15(8-10-16)18(23)24/h2-11H,12H2,1H3,(H,20,25)(H,23,24)
• InChI Key： AORQOXUQQVKHHV-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC(C)=NN1C1C=CC(C(=O)O)=CC=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 351.12190603g/mol
• Monoisotopic Mass: 351.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 93.4Ų

Additional information on 4-(5-{[(benzyloxy)carbonyl]amino}-3-methyl-1H-pyrazol-1-yl)benzoic acid

Research Briefing on 4-(5-{[(benzyloxy)carbonyl]amino}-3-methyl-1H-pyrazol-1-yl)benzoic acid (CAS: 2580230-97-1)

The compound 4-(5-{[(benzyloxy)carbonyl]amino}-3-methyl-1H-pyrazol-1-yl)benzoic acid (CAS: 2580230-97-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 4-(5-{[(benzyloxy)carbonyl]amino}-3-methyl-1H-pyrazol-1-yl)benzoic acid as a key intermediate in the synthesis of novel small-molecule inhibitors targeting specific enzymatic pathways. Its unique structural features, including the pyrazole core and benzoic acid moiety, make it a versatile scaffold for further chemical modifications. Researchers have successfully utilized this compound to develop potent inhibitors of kinases and other signaling proteins implicated in cancer and inflammatory diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was employed as a building block for the synthesis of selective inhibitors of the PI3K/AKT/mTOR pathway, a critical signaling cascade in oncology. The study demonstrated that derivatives of 4-(5-{[(benzyloxy)carbonyl]amino}-3-methyl-1H-pyrazol-1-yl)benzoic acid exhibited nanomolar potency against PI3K isoforms, with favorable pharmacokinetic properties in preclinical models. These findings underscore its potential as a lead compound for anticancer drug development.

Another area of active research involves the compound's application in proteolysis-targeting chimeras (PROTACs). A recent preprint on bioRxiv detailed its incorporation into bifunctional molecules designed to degrade disease-relevant proteins. The benzyloxycarbonyl-protected amino group in the pyrazole ring was found to be crucial for maintaining the stability and efficacy of these PROTACs, highlighting the compound's utility in targeted protein degradation strategies.

From a synthetic chemistry perspective, advances have been made in optimizing the production of 4-(5-{[(benzyloxy)carbonyl]amino}-3-methyl-1H-pyrazol-1-yl)benzoic acid. A 2024 patent application disclosed an improved synthetic route with higher yields and reduced environmental impact, addressing previous challenges in large-scale production. This development is particularly significant for facilitating further research and potential commercialization of derivatives.

Ongoing investigations are exploring the compound's potential in other therapeutic areas, including neurodegenerative diseases and metabolic disorders. Preliminary data suggest that structural analogs may modulate protein-protein interactions involved in these conditions, opening new avenues for drug discovery. Researchers are particularly interested in its ability to cross the blood-brain barrier, a property that could be leveraged for central nervous system targets.

In conclusion, 4-(5-{[(benzyloxy)carbonyl]amino}-3-methyl-1H-pyrazol-1-yl)benzoic acid represents a promising chemical entity with diverse applications in medicinal chemistry. Its role as a versatile synthetic intermediate, combined with emerging biological activities, positions it as a valuable tool for developing next-generation therapeutics. Future research directions likely include further structure-activity relationship studies and exploration of novel therapeutic targets.